![molecular formula C19H26N4O4S B5520770 1-methyl-2-(3-morpholin-4-yl-3-oxopropyl)-5-(pyrrolidin-1-ylsulfonyl)-1H-benzimidazole](/img/structure/B5520770.png)
1-methyl-2-(3-morpholin-4-yl-3-oxopropyl)-5-(pyrrolidin-1-ylsulfonyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-2-(3-morpholin-4-yl-3-oxopropyl)-5-(pyrrolidin-1-ylsulfonyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C19H26N4O4S and its molecular weight is 406.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 406.16747650 g/mol and the complexity rating of the compound is 655. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of benzimidazole derivatives, including compounds similar to 1-methyl-2-(3-morpholin-4-yl-3-oxopropyl)-5-(pyrrolidin-1-ylsulfonyl)-1H-benzimidazole, highlights their diverse chemical properties and potential applications in scientific research. These compounds are synthesized through various chemical reactions, demonstrating their versatility in chemical synthesis. For instance, the synthesis of benzimidazole derivatives with morpholine and pyrrolidine groups has been explored to understand their chemical behavior and potential biological activities (H. Burch & R. M. Herbst, 1966; Y. K. Yoon et al., 2012).
Biological and Pharmacological Activities
Benzimidazole derivatives have been extensively studied for their potential biological and pharmacological activities. Research has identified these compounds' roles in inhibiting proliferation in various cancer cell lines, indicating their potential as anticancer agents (A. Nowicka et al., 2015). Moreover, their application in designing glucosidase inhibitors with antioxidant activity has been investigated, showcasing their potential in treating metabolic disorders (M. Özil et al., 2018).
Antimicrobial and Anti-inflammatory Properties
The antimicrobial and anti-inflammatory properties of benzimidazole derivatives have been a significant focus of research. Studies have shown these compounds' effectiveness against Helicobacter pylori, a pathogen associated with gastric ulcers and cancer, presenting a novel approach to treating bacterial infections (D. Carcanague et al., 2002). Additionally, their anti-inflammatory activity has been demonstrated in various models, suggesting their potential in developing new anti-inflammatory drugs (Ankita Rathore et al., 2017).
Properties
IUPAC Name |
3-(1-methyl-5-pyrrolidin-1-ylsulfonylbenzimidazol-2-yl)-1-morpholin-4-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O4S/c1-21-17-5-4-15(28(25,26)23-8-2-3-9-23)14-16(17)20-18(21)6-7-19(24)22-10-12-27-13-11-22/h4-5,14H,2-3,6-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QATOZTPALOQPTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)S(=O)(=O)N3CCCC3)N=C1CCC(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.